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Cat. No.: B1448128

AN-001
Audience: Researchers, scientists, and drug development professionals.

Abstract: The performance of sodium-ion batteries (SIBs) is critically dependent on the
properties of the electrolyte, particularly its ionic conductivity. Sodium
bis(fluorosulfonyl)imide (NaFSl) is a promising salt for SIB electrolytes due to its high
thermal stability and solubility. This application note provides a detailed protocol for measuring
the ionic conductivity of NaFSI solutions in a common organic solvent, propylene carbonate
(PC), across a range of temperatures. The protocol covers solution preparation, experimental
setup using electrochemical impedance spectroscopy (EIS), and data analysis.

Introduction

lonic conductivity is a measure of a material's ability to conduct electric current through the
movement of ions.[1] In the context of sodium-ion batteries, a high ionic conductivity in the
electrolyte is essential for efficient ion transport between the anode and cathode, which in turn
dictates the battery's power density and charging/discharging rates.[2] The conductivity of an
electrolyte is influenced by several factors, including salt concentration, solvent properties, and
temperature.[1][3]

As temperature decreases, the viscosity of the electrolyte typically increases, leading to a
decrease in ion mobility and, consequently, lower ionic conductivity.[1] This can significantly
impair battery performance in cold environments. Therefore, characterizing the temperature-
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dependent ionic conductivity of novel electrolytes is a crucial step in developing robust SIBs for
various applications. This document outlines the standardized procedure for these
measurements.

Apparatus and Materials
o Salt: Sodium bis(fluorosulfonyl)imide (NaFSl), battery grade (=99.5% purity)
¢ Solvent: Propylene carbonate (PC), anhydrous (<20 ppm Hz0)
e Equipment:
o Argon-filled glovebox (O2 and H20 levels <1 ppm)
o Analytical balance (0.1 mg)
o Volumetric flasks and pipettes
o Magnetic stirrer and stir bars

o Potentiostat with Electrochemical Impedance Spectroscopy (EIS) capability (e.g., Biologic
VMP3)[4]

o Temperature-controlled chamber or bath

o Two-electrode conductivity cell (platinized platinum electrodes)[4]

o Thermometer or thermocouple
o Personal Protective Equipment (PPE): Safety glasses, lab coat, appropriate gloves.[5]
Experimental Protocols

Safety Precautions

o Chemical Handling: NaFSI and organic solvents like propylene carbonate must be handled
with care. Always wear appropriate PPE, including gloves and safety glasses.[5]
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Glovebox Use: All electrolyte preparation and cell assembly should be performed inside an
argon-filled glovebox to prevent contamination from atmospheric moisture and oxygen,
which can degrade the electrolyte and affect measurement accuracy.[6]

Solvent Safety: Organic carbonate solvents are flammable. Keep them away from ignition
sources.[7][8] Work in a well-ventilated area when handling solvents outside of a glovebox.

[7]

Protocol 1: Preparation of NaFSI in PC Electrolytes

This protocol describes the preparation of 1 M NaFSI in PC. The procedure can be adapted for

other concentrations by adjusting the mass of NaFSI.

Drying: Dry the NaFSI salt under vacuum at 80-100°C for at least 12 hours to remove any
residual moisture. Transfer the dried salt into the glovebox immediately.

Transfer Materials: Transfer the dried NaFSI, anhydrous propylene carbonate, volumetric
flasks, a magnetic stirrer, and stir bars into the glovebox antechamber and cycle as per
standard procedure.

Weighing: Inside the glovebox, accurately weigh the required amount of NaFSI to prepare
the desired concentration (e.g., 1.8706 g of NaFSI for 10 mL of a 1 M solution).

Dissolution: Place a stir bar in a 10 mL volumetric flask. Add the weighed NaFSI to the flask.

Solvent Addition: Carefully add approximately 7-8 mL of anhydrous propylene carbonate to
the flask.

Mixing: Place the flask on a magnetic stirrer and stir until the NaFSI salt is completely
dissolved. This may take several hours.

Final Volume: Once dissolved, carefully add propylene carbonate to the flask until the
meniscus reaches the 10 mL calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous. The electrolyte is now ready for use.
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Protocol 2: lonic Conductivity Measurement

Cell Assembly: Inside the glovebox, rinse the two-electrode conductivity cell with a small
amount of the prepared electrolyte. Fill the cell with the electrolyte, ensuring there are no air
bubbles trapped between the electrodes. Seal the cell to prevent any leakage or atmospheric
contamination.

System Setup: Connect the conductivity cell to the potentiostat. Place the sealed cell into the
temperature-controlled chamber. Position a thermocouple near the cell to accurately monitor
the measurement temperature.

Temperature Equilibration: Set the desired starting temperature (e.g., 60°C). Allow the
system to stabilize for at least 30-60 minutes to ensure the electrolyte reaches thermal
equilibrium.

EIS Measurement: Perform an electrochemical impedance spectroscopy measurement. A
typical frequency range is from 1 MHz down to 1 Hz with a small AC voltage amplitude (e.g.,
10 mV).[4]

Data Acquisition: Record the impedance spectrum. The bulk resistance (R_b) of the
electrolyte is determined from the high-frequency intercept of the impedance spectrum with
the real axis (Z') in a Nyquist plot.

Temperature Stepping: Decrease the temperature in desired increments (e.g., 10°C). At each
temperature step, allow the cell to equilibrate for 30-60 minutes before performing the EIS
measurement. Repeat this process over the entire desired temperature range (e.g., 60°C
down to -20°C).

Conductivity Calculation: Calculate the ionic conductivity (o) at each temperature using the
measured bulk resistance (R_b) and the cell constant (K). The cell constant is typically
provided by the manufacturer or can be determined by calibrating the cell with a standard
solution of known conductivity (e.g., aqueous KCI).

Formula: o (S/cm) =K (cm™1) / R_b (Q)

Data Presentation
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The following table presents representative data for the ionic conductivity of NaFSI and other
sodium salt solutions in carbonate-based solvents at various concentrations and temperatures,
compiled from literature values.

- SN Concentration  Temperature I(;):rl:(::luctivity
(moliL) (°C) P
NaFSI PC/EC ~1.0 20 ~5.7
NaFSI PC/EC ~1.0 0 ~3.1
NaFSI PC/EC ~1.0 -20 ~1.2
NaPFe EC/DMC 1.0 20 ~8.8
NaPFe EC/DMC 1.0 0 ~5.5
NaPFe EC/DMC 1.0 -20 ~2.5
NaTFSI PC 1.0 25 ~7.5
NaTFSI PC 1.0 0 ~4.2
NaTFSI PC 1.0 -20 ~1.8

Note: Data is illustrative and compiled from trends observed in sources.[1][9][10] Actual
experimental values may vary.

Visualization of Experimental Workflow

The logical flow of the experimental procedure, from preparation to final analysis, is illustrated
below.
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Workflow for Measuring lonic Conductivity of NaFSI Solutions
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Caption: Experimental workflow from material preparation to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1448128?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Ionic-conductivity-measurements-for-the-six-investigated-electrolytes-a-01-1-and-3-m_fig2_327275597
https://www.enersys.com/49591c/globalassets/documents/corporate/sds-or-msds/amer/english/sds-853022-battery-electrolyte-EN.pdf
https://pubmed.ncbi.nlm.nih.gov/23649367/
https://pubmed.ncbi.nlm.nih.gov/23649367/
https://www.researchgate.net/figure/a-Ionic-conductivity-of-NaTFSI-H2O-ADN-electrolytes-with-different-NaTFSIH2OADN-molar_fig1_362457769
https://www.large-battery.com/blog/safely-prepare-battery-electrolyte-solutions-step-by-step-guide/
https://www.researchgate.net/publication/319951564_Conductivity_viscosity_and_thermodynamic_properties_of_propylene_carbonate_solutions_in_ionic_liquids
https://www.youtube.com/watch?v=HCpskgjS1Gc
https://www.electrochem.org/dl/interface/sum/sum12/sum12_p045_049.pdf
https://www.mdpi.com/2624-8549/5/3/109
https://www.researchgate.net/figure/Specific-conductivity-values-for-1-M-NaPF-6-in-different-solvent-mixtures-at-T-23-C_fig6_297146109
https://www.benchchem.com/product/b1448128#measuring-ionic-conductivity-of-nafsi-solutions-at-different-temperatures
https://www.benchchem.com/product/b1448128#measuring-ionic-conductivity-of-nafsi-solutions-at-different-temperatures
https://www.benchchem.com/product/b1448128#measuring-ionic-conductivity-of-nafsi-solutions-at-different-temperatures
https://www.benchchem.com/product/b1448128#measuring-ionic-conductivity-of-nafsi-solutions-at-different-temperatures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1448128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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